Cas no 557754-44-6 (Ethyl 2-[[2-cyano-3-[4-(4-morpholinyl)phenyl]-1-oxo-2-propen-1-yl]amino]-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate)

• Product Name: Ethyl 2-[[2-cyano-3-[4-(4-morpholinyl)phenyl]-1-oxo-2-propen-1-yl]amino]-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
• CAS No: 557754-44-6
• MF: C₂₅H₂₇N₃O₄S
• MW: 465.564584970474
• CID: 5454848
• PubChem ID: 21382291
• Update Time: 2023-08-27

Ethyl 2-[[2-cyano-3-[4-(4-morpholinyl)phenyl]-1-oxo-2-propen-1-yl]amino]-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[[(Z)-2-cyano-3-(4-morpholin-4-ylphenyl)prop-2-enoyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• AKOS003950701
• 557754-44-6
• Z44359008
• EN300-26621032
• ethyl 2-{2-cyano-3-[4-(morpholin-4-yl)phenyl]prop-2-enamido}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• Ethyl 2-[[2-cyano-3-[4-(4-morpholinyl)phenyl]-1-oxo-2-propen-1-yl]amino]-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

• Inchi： 1S/C25H27N3O4S/c1-2-32-25(30)22-20-5-3-4-6-21(20)33-24(22)27-23(29)18(16-26)15-17-7-9-19(10-8-17)28-11-13-31-14-12-28/h7-10,15H,2-6,11-14H2,1H3,(H,27,29)
• InChI Key： ORDQWEDUWGTBTJ-UHFFFAOYSA-N
• SMILES： C12CCCCC=1C(C(OCC)=O)=C(NC(=O)C(C#N)=CC1=CC=C(N3CCOCC3)C=C1)S2

Computed Properties

• Exact Mass: 465.17222752g/mol
• Monoisotopic Mass: 465.17222752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.311±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 745.0±60.0 °C(Predicted)
• pka: 10.31±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines